![molecular formula C18H16N2O3 B6502340 N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide CAS No. 891077-31-9](/img/structure/B6502340.png)
N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a 2H-chromene ring system, an ethoxyphenyl group, and a carboxamide group. The exact structure would depend on the positions of these groups on the chromene ring .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reaction conditions and the other reactants present. The ethoxyphenyl and carboxamide groups could potentially undergo a variety of organic reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with different chemical reagents .Scientific Research Applications
Antimicrobial Activity
A series of N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides, including compounds similar to N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide, were synthesized and tested for antimicrobial activity. Some of these compounds exhibited significant antimicrobial properties (Ukhov et al., 2021).
Eco-friendly Synthesis Methods
An eco-friendly approach for synthesizing 2-imino-2H-chromene-3-carboxamides, like the compound , was developed using aqueous sodium carbonate or hydrogen carbonate solution, offering a more sustainable production method (Proença & Costa, 2008).
Cytotoxic Properties
Compounds structurally related to N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide were synthesized and assessed for their cytotoxic activity against various human cancer cell lines. These compounds showed potent activity and could be potential candidates for anticancer drugs (Gill, Kumari, & Bariwal, 2016).
Synthesis and Characterization of Derivatives
A method for synthesizing and characterizing various derivatives of 2-imino-2H-chromene-3-carboxamides was described, providing valuable insights into the structural properties and potential applications of these compounds (Fattahi et al., 2018).
Antioxidant and Antibacterial Properties
A study focused on the synthesis of 4H-chromene-3-carboxamide derivatives and their evaluation for antioxidant and antibacterial activities. This research highlights the potential of compounds like N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide in medical applications (Chitreddy & Shanmugam, 2017).
Novel Applications and Synthesis Techniques
Research on the synthesis of various functionalized chromenes starting from 2-imino-N-phenyl-2H-chromene-3-carboxamide revealed a range of possible applications for these compounds in pharmaceuticals and materials science (Azab & Latif, 2012).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its intended applications. If it shows promising activity in a particular area (such as medicinal chemistry), future research could focus on optimizing its synthesis, studying its mechanism of action, or investigating its potential uses .
properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-iminochromene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3/c1-2-22-14-9-7-13(8-10-14)20-18(21)15-11-12-5-3-4-6-16(12)23-17(15)19/h3-11,19H,2H2,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPGNBIXWXJOOEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3OC2=N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethoxyphenyl)-2-imino-2H-chromene-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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